Cas no 88088-72-6 (Benzene, [[(10-bromodecyl)oxy]methyl]-)

Benzene, [[(10-bromodecyl)oxy]methyl]- structure
88088-72-6 structure
Product Name:Benzene, [[(10-bromodecyl)oxy]methyl]-
CAS No:88088-72-6
MF:C17H27BrO
MW:327.299684762955
CID:645761
PubChem ID:13478286
Update Time:2025-04-19

Benzene, [[(10-bromodecyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [[(10-bromodecyl)oxy]methyl]-
    • 10-bromodecoxymethylbenzene
    • DTXSID10541797
    • (10-Bromo-decyloxymethyl)-benzene
    • (((10-bromodecyl)oxy)methyl)benzene
    • 1-((10-bromodecanoxy)methyl)benzene
    • {[(10-BROMODECYL)OXY]METHYL}BENZENE
    • 10-Benzyloxydecanyl bromide
    • AUWKIZKSEUPQRU-UHFFFAOYSA-N
    • 88088-72-6
    • SCHEMBL580258
    • Inchi: 1S/C17H27BrO/c18-14-10-5-3-1-2-4-6-11-15-19-16-17-12-8-7-9-13-17/h7-9,12-13H,1-6,10-11,14-16H2
    • InChI Key: AUWKIZKSEUPQRU-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCOCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 326.12453g/mol
  • Monoisotopic Mass: 326.12453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 9.2Ų
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